Cas no 40855-51-4 (Monomethylfuntumine)
Monomethylfuntumine structure
Product Name:Monomethylfuntumine
CAS No:40855-51-4
MF:C22H37NO
MW:331.535286664963
CID:2042842
Update Time:2025-04-21
Monomethylfuntumine Chemical and Physical Properties
Names and Identifiers
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- Monomethylfuntumine
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- Inchi: 1S/C22H37NO/c1-14(24)18-7-8-19-17-6-5-15-13-16(23-4)9-11-21(15,2)20(17)10-12-22(18,19)3/h15-20,23H,5-13H2,1-4H3
- InChI Key: BAWXWUZBFYSEDR-UHFFFAOYSA-N
- SMILES: CNC1CC2CCC3C(C2(C)CC1)CCC1(C3CCC1C(=O)C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- XLogP3: 6.421
Monomethylfuntumine Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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